N-(2-(furan-3-yl)ethyl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-[2-(furan-3-yl)ethyl]-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C11H13NO3S2/c1-9-2-3-11(16-9)17(13,14)12-6-4-10-5-7-15-8-10/h2-3,5,7-8,12H,4,6H2,1H3
• InChI Key: MXLUVPSMIVVBMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCCC2=COC=C2
• Molecular Formula: C11H13NO3S2
• Molecular Weight: 271.4 g/mol
• CAS No.: 1448044-09-4

Description

Furans are five-membered aromatic heterocycles containing one oxygen atom. They are important building blocks in organic chemistry and are also found as natural products in various sources, mostly in plants, algae, and microorganisms.

Synthesis Analysis

Furan compounds can be synthesized from biomass via furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxy-methylfurfural). A mixture of Lewis acids (ZrCl4/ZnI2) can act as a catalyst, and the yields are between 75% and 89%.

Molecular Structure Analysis

Furans are five-membered aromatic heterocycles containing one oxygen atom. The exact molecular structure of “N-(2-(furan-3-yl)ethyl)-5-methylthiophene-2-sulfonamide” could not be found in the search results.

Chemical Reactions Analysis

Furan compounds can undergo a variety of reactions. For example, a mixture of Lewis acids (ZrCl4/ZnI2) can act as a catalyst in the synthesis of furan compounds.

Scientific Research Applications

Synthesis Techniques

A novel approach to synthesizing 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives demonstrates the versatility of sulfonamide compounds in organic synthesis. This process involves cross-coupling reactions and domino processes, highlighting the role of sulfonamide derivatives in facilitating complex organic reactions and contributing to the development of new synthetic methodologies (Yin et al., 2008).

Pharmacological Activities

Research on novel furanyl derivatives from the red seaweed Gracilaria opuntia has uncovered pharmacological activities, including anti-inflammatory and antioxidative effects. These findings suggest the potential therapeutic applications of furanyl sulfonamide compounds in treating inflammation and oxidative stress-related conditions (Makkar & Chakraborty, 2018).

Anti-inflammatory Agents

The synthesis of an anti-inflammatory agent utilizing furan-2-sulfonamide derivatives underscores their importance in developing new medications. This work outlines a comprehensive synthesis route, providing a framework for future drug development efforts targeting inflammatory diseases (Urban et al., 2003).

Antiviral Activity

Sulfonamide derivatives have been explored for their antiviral properties, with the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives showing promise against the tobacco mosaic virus. This highlights the potential of sulfonamide compounds in antiviral drug development and the broader applicability in combating viral infections (Chen et al., 2010).

Dye-sensitized Solar Cells

Furan and thiophene derivatives, including sulfonamide compounds, have been utilized in dye-sensitized solar cells, demonstrating the role of these compounds in improving solar energy conversion efficiency. This application points to the potential of sulfonamide derivatives in enhancing renewable energy technologies (Kim et al., 2011).